2-((4-Fluorophenyl)thio)-1-(4-(6-(furan-2-yl)pyridazin-3-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-1-[4-[6-(furan-2-yl)pyridazin-3-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H19FN4O2S/c21-15-3-5-16(6-4-15)28-14-20(26)25-11-9-24(10-12-25)19-8-7-17(22-23-19)18-2-1-13-27-18/h1-8,13H,9-12,14H2
• InChI Key: OTHRGPKBBOLITD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)C3=CC=CO3)C(=O)CSC4=CC=C(C=C4)F
• Molecular Formula: C20H19FN4O2S
• Molecular Weight: 398.5 g/mol

Description

2-((4-Fluorophenyl)thio)-1-(4-(6-(furan-2-yl)pyridazin-3-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C20H19FN4O2S and its molecular weight is 398.46. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Some fluorinated benzothiazolo imidazole compounds, related in structure to the chemical of interest, have shown promising antimicrobial activity. These compounds were synthesized using processes involving 4-fluoro-3-chloroanilline and other reagents, leading to derivatives with significant antimicrobial properties (Sathe et al., 2011).

Antipsychotic Potential

Conformationally restricted butyrophenones, including those with 4-(6-fluorobenzisoxazolyl)piperidine and similar moieties, have been evaluated as potential antipsychotic agents. These compounds showed affinities for various dopamine and serotonin receptors and exhibited pharmacological profiles suggesting their effectiveness as neuroleptic drugs (Raviña et al., 2000).

Analgesic and Anti-inflammatory Activities

Research on new [1,3]thiazolo[4,5-d]pyridazin-4(5H)-ones, which share structural similarities with the target compound, demonstrated in vivo analgesic and anti-inflammatory activities. These compounds were characterized by various spectroscopic techniques and showed promising results in pharmacological tests (Demchenko et al., 2015).

Antiviral Activity

Compounds derived from 1-(3-Amino-6-methyl-4-pyridin-3-yl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone, which is structurally related, have been studied for their antiviral properties. These derivatives exhibited cytotoxicity, anti-HSV1, and anti-HAV-MBB activities, highlighting their potential in antiviral research (Attaby et al., 2006).

Anticancer Activity

Research on piperazine-2,6-dione derivatives, particularly those with furan-2-ylmethanamine components, demonstrated anticancer potential. Screening of these compounds at specific concentrations revealed notable activity against various cancer cell lines, suggesting their relevance in oncology (Kumar et al., 2013).